Cas no 89127-64-0 (Phenol, 2-[2-amino-6-(2-chlorophenyl)-4-pyrimidinyl]-4-chloro-5-methyl-)

• Product Name: Phenol, 2-[2-amino-6-(2-chlorophenyl)-4-pyrimidinyl]-4-chloro-5-methyl-
• CAS No: 89127-64-0
• MF: C₁₇H₁₃Cl₂N₃O
• MW: 346.210621595383
• CID: 611485
• PubChem ID: 136220721
• Update Time: 2025-04-19

Phenol, 2-[2-amino-6-(2-chlorophenyl)-4-pyrimidinyl]-4-chloro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[2-amino-6-(2-chlorophenyl)-4-pyrimidinyl]-4-chloro-5-methyl-
• 6-[2-amino-6-(2-chlorophenyl)-1H-pyrimidin-4-ylidene]-4-chloro-3-methylcyclohexa-2,4-dien-1-one
• DTXSID40751948
• 6-[2-Amino-6-(2-chlorophenyl)pyrimidin-4(1H)-ylidene]-4-chloro-3-methylcyclohexa-2,4-dien-1-one
• 89127-64-0

• Inchi： 1S/C17H13Cl2N3O/c1-9-6-16(23)11(7-13(9)19)15-8-14(21-17(20)22-15)10-4-2-3-5-12(10)18/h2-8,23H,1H3,(H2,20,21,22)
• InChI Key： GQWXAOGIOBSHQQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C)O)C1C=C(C2C=CC=CC=2Cl)N=C(N)N=1

Computed Properties

• Exact Mass: 345.0435674g/mol
• Monoisotopic Mass: 345.0435674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 72Ų